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Compound of Interest

Compound Name: CM-10-18

Cat. No.: B12383421

Essential Safety and Handling Guide for CM-10-18

Important: The designation "CM-10-18" is not a standard chemical identifier. Initial research
indicates this may refer to CM10, a potent and selective aldehyde dehydrogenase 1A
(ALDH1A) family inhibitor used in research and drug development, with CAS Number 692269-
09-3.[1][2] This guide is based on the available safety data for this specific compound. Users
must confirm the identity of their substance and consult the Safety Data Sheet (SDS) provided
by their supplier before handling.

This document provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with CM10.

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative data for CM10.
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Parameter Value Source
Chemical Formula C20H23Ns0 [1]
Molecular Weight 321.42 g/mol [1]
CAS Number 692269-09-3 [1]
Appearance Powder [1]
ICso ALDH1AL 1700 nM [2]
ICso ALDH1A2 740 nM 2]
ICso ALDH1A3 640 nM [2]
Solubility in DMSO 64 mg/mL [2]
Storage Temperature "20°C (powder), -80°C (in [1]
solvent)

Operational Plan: Safe Handling of CM10

This section provides a step-by-step guide for the safe handling of CM10 in a laboratory
setting.

Engineering Controls and Personal Protective
Equipment (PPE)

¢ Ventilation: Always handle CM10 powder in a chemical fume hood or an area with
appropriate exhaust ventilation to avoid inhalation of dust or aerosols.[1]

o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear nitrile or other appropriate chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Handling Procedures
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e Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[1]

» Weighing: If weighing the powder, do so within a chemical fume hood or a ventilated balance
enclosure to minimize dust exposure.

e Solution Preparation: When preparing solutions, add the solvent to the CM10 powder slowly
to avoid splashing. As CM10 is soluble in DMSO, be aware of the specific hazards
associated with this solvent.[2]

o General Hygiene: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the
work area.[1] Wash hands thoroughly after handling.[1]

First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water. Seek medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Disposal Plan

Proper disposal of CM10 and its containers is crucial to prevent environmental contamination.

o Waste Classification: CM10 is classified as very toxic to aquatic life with long-lasting effects.

[1]

e Collection: Collect all waste containing CM10, including unused material and contaminated
consumables (e.g., pipette tips, gloves), in a designated, sealed, and clearly labeled
hazardous waste container.
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o Disposal Route: Dispose of the waste through an approved hazardous waste disposal
facility.[1] Do not dispose of it down the drain or in the general trash.

» Environmental Precautions: Avoid release into the environment.[1]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of
CM10.
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Caption: Logical workflow for handling and disposal of CM10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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